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Compound of Interest

Compound Name: N-Phenylmorpholine hydrochloride

Cat. No.: B12674181

CAS Number Lookup and Physicochemical Properties

A definitive, unique CAS (Chemical Abstracts Service) number for N-Phenylmorpholine
hydrochloride is not consistently reported in major chemical databases. The CAS number for
the parent compound, N-Phenylmorpholine (also known as 4-Phenylmorpholine), is 92-53-5.[1]
[21[31[4]1[5]1[6][7] This CAS number is frequently used to reference the hydrochloride salt as well.
For clarity and accurate data retrieval, it is recommended to use the CAS number of the free
base, 92-53-5, while specifying the hydrochloride form.

This guide provides a detailed overview of N-Phenylmorpholine, with a focus on data relevant
to its use in research and development. The majority of publicly available data pertains to the
free base, N-Phenylmorpholine (CAS 92-53-5).

Physicochemical and Safety Data

The following tables summarize the key physicochemical properties and safety information for
N-Phenylmorpholine.
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Identifier Value Reference
IUPAC Name 4-phenylmorpholine [5]
Synonyms N-Phen)-/lmorpholine, (7
Morpholinobenzene
CAS Number 92-53-5 [LI21131415116]117]
Molecular Formula C10H13NO [2][4]
Molecular Weight 163.22 g/mol [2][4]
Property Value Reference
Appearance White to brownish crystalline (el
solid
Melting Point 51-54 °C [1][8]
Boiling Point 165-170 °C at 45 mmHg [1]8]
Autoignition Temperature 410 °C [11[7]
Flash Point 113 °C (closed cup) [7]
Density 1.053 g/cm3 at 60 °C [7]
Vapor Pressure <0.1 mmHg at 20 °C
Storage Temperature Below +30°C [1][8]
Hazard Statement GHS Classification Reference

Harmful if swallowed (Acute

H302 o 517
Toxicity, Oral, Category 4)
Toxic in contact with skin
H311 (Acute Toxicity, Dermal, [51[7]
Category 3)
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Toxicity Data Value Reference
LD50 Oral (Rabbit) 930 mg/kg [1]
LD50 Dermal (Rabbit) 360 mg/kg [1]

Experimental Protocols
Synthesis of N-Phenylmorpholine

A common method for the synthesis of N-Phenylmorpholine involves the reaction of aniline with
bis(2-chloroethyl) ether in the presence of a base.[9]

Materials:

e Aniline

o Bis(2-chloroethyl) ether

e Anhydrous sodium carbonate (or other suitable base)
o Ethanol (as solvent)

Procedure:

o A mixture of aniline, bis(2-chloroethyl) ether, and anhydrous sodium carbonate in ethanol is

refluxed for several hours.
e The reaction progress can be monitored by thin-layer chromatography (TLC).

o Upon completion, the reaction mixture is cooled, and the solvent is removed under reduced

pressure.

e The residue is treated with water and extracted with a suitable organic solvent (e.g., diethyl
ether or dichloromethane).

e The organic layer is washed with brine, dried over anhydrous sodium sulfate, and the solvent
is evaporated to yield crude N-Phenylmorpholine.
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e The crude product can be purified by recrystallization or column chromatography.

Preparation of N-Phenylmorpholine Hydrochloride

The hydrochloride salt can be readily prepared from the free base.
Materials:
e N-Phenylmorpholine

» Hydrochloric acid (concentrated or as a solution in a suitable solvent like diethyl ether or
isopropanol)

o Anhydrous diethyl ether (or other suitable non-polar solvent for precipitation)

Procedure:

e Dissolve N-Phenylmorpholine in a minimal amount of a suitable solvent (e.g., diethyl ether).
e Cool the solution in an ice bath.

o Slowly add a stoichiometric amount of hydrochloric acid with stirring.

e The hydrochloride salt will precipitate out of the solution.

e The precipitate is collected by filtration, washed with cold anhydrous diethyl ether, and dried
under vacuum.

e The melting point of the resulting N-Phenylmorpholine hydrochloride can be determined
for characterization. One source reports a melting point of 169-170°C for a phenylmorpholine
hydrochloride salt.[10]

Diagrams
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Caption: Synthesis of N-Phenylmorpholine.
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Caption: Preparation of N-Phenylmorpholine HCI.

Applications in Research
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N-Phenylmorpholine and its derivatives are of interest in medicinal chemistry and drug
development. They are considered analogues of phenmetrazine, a compound known to act as
a releaser and/or reuptake inhibitor of monoamine neurotransmitters such as dopamine,
serotonin, and norepinephrine.[11][12] Research in this area explores the potential of
phenylmorpholine derivatives for the treatment of conditions like obesity, addiction, and
depression.[11] The core structure serves as a scaffold for the synthesis of new psychoactive
substances and therapeutic agents.[12] In analytical chemistry, N-Phenylmorpholine has been
used as an internal standard for the gas chromatographic determination of alkaloids.[1][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [N-Phenylmorpholine Hydrochloride: A Comprehensive
Technical Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12674181#n-phenylmorpholine-hydrochloride-cas-
number-lookup]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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